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Compound of Interest

Compound Name: DM4-SMe

Cat. No.: B13927472 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DM4-SMe is a potent microtubule-targeting agent and a cytotoxic payload used in the

development of antibody-drug conjugates (ADCs).[1][2][3] As a derivative of maytansine, it

inhibits tubulin polymerization, leading to mitotic arrest and apoptosis in cancer cells.[4][5][6]

Accurate and consistent preparation of DM4-SMe stock solutions is critical for reliable in vitro

and in vivo experimental results. Dimethyl sulfoxide (DMSO) is a common solvent for DM4-
SMe due to its high solubilizing capacity for this compound.[1][7]

This document provides a detailed protocol for the preparation, handling, and storage of DM4-
SMe stock solutions in DMSO.

Chemical Properties and Data
A summary of the key quantitative data for DM4-SMe is presented in the table below.
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Property Value Reference

CAS Number 796073-68-2 [1]

Molecular Formula C₃₉H₅₆ClN₃O₁₀S -

Molecular Weight 826.39 g/mol -

Solubility in DMSO
Up to 100 mg/mL (requires

sonication)
[1][7]

Appearance Solid powder -

Preparation of DM4-SMe Stock Solution in DMSO
This section details the necessary materials, equipment, and a step-by-step protocol for

preparing a DM4-SMe stock solution.

Materials and Equipment
DM4-SMe powder

Anhydrous/high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber, or foil-wrapped microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Water bath sonicator

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Experimental Protocol
3.2.1. Pre-Preparation
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Read the Safety Data Sheet (SDS) for DM4-SMe and DMSO before handling.

Work in a chemical fume hood to minimize inhalation exposure.

Ensure all equipment is clean, dry, and sterile if the stock solution is for cell-based assays.

Allow the DM4-SMe vial to equilibrate to room temperature before opening to prevent

condensation.

3.2.2. Weighing DM4-SMe

Tare a sterile microcentrifuge tube or vial on the analytical balance.

Carefully weigh the desired amount of DM4-SMe powder into the tube. Record the exact

weight.

3.2.3. Dissolution in DMSO

Calculate the required volume of DMSO to achieve the desired stock concentration using the

formula: Volume (mL) = [Mass of DM4-SMe (mg) / Molecular Weight ( g/mol )] / Desired

Concentration (mol/L) * 1000

Add the calculated volume of anhydrous DMSO to the vial containing the DM4-SMe powder.

Tightly cap the vial.

Vortex the solution for 1-2 minutes to facilitate dissolution.

If the compound is not fully dissolved, sonicate the vial in a water bath for 10-15 minutes.[1]

[7] Visually inspect to ensure a clear solution.

3.2.4. Aliquoting and Storage

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

amber, or foil-wrapped tubes. This prevents repeated freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, date, and solvent.
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For long-term storage, store the aliquots at -80°C for up to 6 months.[1][7] For short-term

storage, -20°C for up to 1 month is acceptable.[1][7]

Stock Solution Concentration Calculation Table
The following table provides the required volume of DMSO to prepare common stock

concentrations from 1 mg of DM4-SMe.

Desired Stock Concentration
Required Volume of DMSO for 1 mg of
DM4-SMe

1 mM 1.2100 mL

5 mM 0.2420 mL

10 mM 0.1210 mL

Safety Precautions
Handling: DM4-SMe is a potent cytotoxic agent and should be handled with extreme caution.

Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant

gloves.

Engineering Controls: All weighing and solution preparation steps should be performed in a

certified chemical fume hood to prevent inhalation of the powder.

Disposal: Dispose of all waste materials (gloves, tubes, tips) contaminated with DM4-SMe in

accordance with institutional and local regulations for cytotoxic waste.

Spills: In case of a spill, decontaminate the area with an appropriate solution (e.g., 1%

sodium hypochlorite) and dispose of cleaning materials as cytotoxic waste.

Diagrams
Experimental Workflow for DM4-SMe Stock Solution
Preparation
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Caption: Workflow for preparing DM4-SMe stock solution.
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Simplified Signaling Pathway of DM4-SMe Action
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Caption: Mechanism of DM4-SMe-induced apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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